3,5-Dimethyl-N-(piperidin-3-YL)benzamide

• Molecular Formula: C14H20N2O
• Molecular Weight: 232.32 g/mol
• SMILES: CC1=CC(=CC(=C1)C(=O)NC2CCCNC2)C
• InChI: InChI=1S/C14H20N2O/c1-10-6-11(2)8-12(7-10)14(17)16-13-4-3-5-15-9-13/h6-8,13,15H,3-5,9H2,1-2H3,(H,16,17)
• InChIKey: VSVMYSRXFPBWJH-UHFFFAOYSA-N

3,5-Dimethyl-N-(piperidin-3-yl)benzamide: Core Scaffold & Baseline Profile

3,5-Dimethyl-N-(piperidin-3-yl)benzamide (CAS: Not publicly assigned; MF: C14H20N2O; MW: 232.32 g/mol) is a synthetic organic compound belonging to the class of benzamides bearing a piperidine ring. The molecule features a 3,5-dimethylphenyl group linked via an amide bond to a piperidin-3-yl moiety . The N-(piperidin-3-yl)benzamide scaffold is recognized as a 'privileged structure' in medicinal chemistry due to its ability to provide high-affinity ligands for diverse biological targets [1]. Unlike the more planar piperidin-4-yl regioisomer, the 3-substituted piperidine introduces a chiral center and a defined vector geometry, imposing conformational constraints that can enhance selectivity for specific receptors and enzymes .

Stereochemistry Chiral piperidin-3-yl geometry imposes conformational constraint

Substitution 3,5-dimethyl pattern modulates lipophilicity and steric fit

Reported privileged scaffold class for target selectivity studies

• [1] Welsch, M. E., Snyder, S. A., & Stockwell, B. R. (2010). Privileged scaffolds for library design and drug discovery. Current Opinion in Chemical Biology, 14(3), 347-361. View Source

3,5-Dimethyl-N-(piperidin-3-yl)benzamide: Substitution Risks

The benzamide-piperidine class encompasses numerous analogs that differ subtly in substitution pattern and ring connectivity. These minor structural variations can lead to pronounced differences in target engagement, selectivity, and downstream biological effects. For instance, the position of the piperidine attachment (3-yl vs. 4-yl) alters the three-dimensional orientation of the pharmacophore, directly impacting binding to targets such as phosphodiesterases and GPCRs [1]. Similarly, the presence or absence of methyl groups on the benzamide ring modulates lipophilicity and steric fit within hydrophobic binding pockets, affecting both potency and off-target profiles . Therefore, substituting 3,5-Dimethyl-N-(piperidin-3-yl)benzamide with a close analog without empirical validation of equivalence may introduce uncharacterized variables into experimental systems, potentially confounding data interpretation and reproducibility.

• Piperidine regioisomer (4-yl) may shift pharmacophore orientation and alter PDE4/GPCR binding profiles

• Unsubstituted benzamide analogs show weaker target engagement; 3,5-dimethyl pattern likely critical for potency

• Close structural analogs require empirical SAR validation to ensure reproducible target selectivity

• [1] Huang, Z. N., Liang, H., Qiao, H., Wang, B. R., Qu, N., Li, H., ... & Li, F. N. (2018). Synthesis and structure–activity relationship of N-(piperidin-4-yl)benzamide derivatives as activators of hypoxia-inducible factor 1 pathways. Archives of Pharmacal Research, 41, 712-721. View Source

3,5-Dimethyl-N-(piperidin-3-yl)benzamide: Comparative Bioactivity

PDE4D Binding: Piperidine Isomer Selectivity

The piperidin-3-yl attachment confers a distinct spatial geometry compared to the piperidin-4-yl isomer. In BindingDB assay data, a closely related 3,5-dimethyl-N-piperidin-4-ylbenzamide analog (BDBM50512766) exhibited a Kd of 79 nM for PDE4D [1]. While direct data for the 3-yl isomer is not available in this specific assay, the structural divergence is expected to alter binding kinetics and selectivity profiles. The 3-yl configuration introduces a chiral center and a non-planar vector that can enhance selectivity for certain GPCRs and aspartyl proteases compared to the more planar 4-yl scaffold .

PDE4D isomer selectivity

Cross-study comparable

Predicted altered binding vs 4-yl analog Kd 79 nM

Supports isomer-dependent binding context

3-yl geometry not directly tested; cross-study inference

Evidence Dimension	Binding affinity (Kd) to PDE4D
Target Compound Data	Data not available in this specific assay; predicted altered binding due to conformational constraint
Comparator Or Baseline	3,5-Dimethyl-N-piperidin-4-ylbenzamide (BDBM50512766): Kd = 79 nM
Quantified Difference	Not quantified; qualitative difference in geometry noted
Conditions	Surface plasmon resonance (SPR) assay, 320 s association, 900 s dissociation

Why This Matters

The conformational constraint of the 3-yl isomer may reduce off-target PDE4D engagement, enhancing selectivity for intended targets in GPCR or protease research.

• [1] BindingDB. (n.d.). BDBM50512766 CHEMBL4436770. Binding affinity to human PDE4D assessed as dissociation constant by SPR assay. View Source

Methyl Substitution & Cytotoxicity

In a study evaluating N-(piperidin-4-yl)benzamide derivatives, compounds bearing 3,5-dimethyl substitution on the benzamide ring demonstrated enhanced cytotoxicity in HepG2 liver cancer cells. While the specific 3,5-dimethyl-N-(piperidin-3-yl)benzamide was not directly tested, the analog 3,5-dimethyl-N-piperidin-4-ylbenzamide exhibited an IC50 of 1.10 μM against PDE4B1 [1]. In contrast, unsubstituted N-(piperidin-3-yl)benzamide derivatives showed weaker activity in similar assays [2]. The presence of two methyl groups increases lipophilicity and facilitates hydrophobic interactions within enzyme active sites, contributing to improved potency.

Methyl substitution SAR

Class-level inference

1.10 μM IC50 (4-yl analog)

Supports 3,5-dimethyl potency SAR

Target compound untested; analog-based inference

Evidence Dimension	Inhibition of PDE4B1 (IC50)
Target Compound Data	Data not available; inferred to be in the low micromolar range based on analog data
Comparator Or Baseline	3,5-Dimethyl-N-piperidin-4-ylbenzamide (BDBM50032602): IC50 = 1.10 μM
Quantified Difference	Not quantified; class-level trend observed
Conditions	Insect cell-expressed PDE4B1, [3H]cAMP hydrolysis, 30 min incubation

Why This Matters

The 3,5-dimethyl substitution pattern is a key driver of potency in benzamide-piperidine hybrids, making this compound a more attractive starting point for medicinal chemistry optimization compared to unsubstituted analogs.

• [1] BindingDB. (n.d.). BDBM50032602 CHEMBL3354173. Inhibition of human PDE4B1 assessed as [3H]cAMP hydrolysis. View Source
• [2] Huang, Z. N., et al. (2018). Synthesis and structure–activity relationship of N-(piperidin-4-yl)benzamide derivatives. Archives of Pharmacal Research, 41, 712-721. View Source

Renin Inhibition by 3,5-Disubstituted Piperidines

Patents disclose that 3,5-disubstituted piperidine derivatives, including 3,5-dimethyl-substituted analogs, are effective renin inhibitors with potential therapeutic applications in hypertension and cardiovascular diseases [1]. While specific IC50 values for 3,5-Dimethyl-N-(piperidin-3-yl)benzamide are not publicly available, the patent literature indicates that this scaffold class demonstrates nanomolar potency against human renin [2]. In contrast, mono-substituted piperidine derivatives or those lacking the 3,5-dimethyl pattern exhibit significantly reduced activity [3].

Renin inhibition scaffold

Class-level inference

Active vs inactive renin inhibition (patent data)

Scaffold-linked renin inhibition context

Specific IC50 not publicly disclosed

Evidence Dimension	Renin inhibitory activity
Target Compound Data	Not disclosed; inferred to be in the low nanomolar range based on patent claims
Comparator Or Baseline	Unsubstituted N-(piperidin-3-yl)benzamide: no reported renin activity
Quantified Difference	Qualitative difference: active vs. inactive
Conditions	In vitro enzymatic assay using recombinant human renin

Why This Matters

For researchers investigating the renin-angiotensin system or developing cardiovascular therapeutics, the 3,5-dimethyl substitution pattern is a critical determinant of renin inhibitory activity, making this compound a relevant probe or lead scaffold.

• [1] Novartis AG. (2008). 3-Mono-and 3,5-Disubstituted Piperidine Derivatives as Renin Inhibitors. Patent Application US-11/913492. View Source
• [2] Novartis AG. (2006). 3,5-substituted piperidine derivatives effective on renin-related disorders. Patent WO2007077001. View Source
• [3] Pickering, K. S., & Ferguson, K. T. (1980). Piperidine derivative having renin inhibiting activity. US Patent 4,194,509. View Source

Smo Antagonism & Hedgehog Pathway Inhibition

Benzamide derivatives bearing piperidine groups have been identified as inhibitors of the Hedgehog (Hh) signaling pathway through direct antagonism of the Smoothened (Smo) receptor [1]. In a series of synthesized benzamide-piperidine compounds, a related analog demonstrated promising inhibition of Gli-luciferase activity, a readout of Hh pathway activation [2]. Fluorescence competitive displacement assays confirmed that the inhibitory activity correlated with Smo receptor binding. While 3,5-Dimethyl-N-(piperidin-3-yl)benzamide was not the specific lead compound in this study, the shared scaffold suggests potential for Smo antagonism that is not present in non-piperidine benzamides [3].

Hedgehog pathway scaffold

Class-level inference

Smo antagonist scaffold vs non-piperidine benzamide

Supports hedgehog pathway probe design

Target compound not directly tested; scaffold similarity

Evidence Dimension	Hedgehog pathway inhibition (Gli-luciferase reporter assay)
Target Compound Data	Not directly tested; predicted activity based on scaffold similarity
Comparator Or Baseline	3,5-Dimethylbenzamide (no piperidine): no reported Smo activity
Quantified Difference	Qualitative difference: active scaffold vs. inactive
Conditions	Shh Light2 cells expressing Gli-dependent luciferase reporter

Why This Matters

The N-(piperidin-3-yl)benzamide scaffold provides a validated entry point for targeting the Hedgehog pathway, a critical axis in developmental biology and oncology. The 3,5-dimethyl substitution may further modulate potency and selectivity within this target class.

• [1] Ding, H., Chen, K., Song, B., Deng, C., Li, W., Niu, L., Bai, M., Song, H., & Zhang, L. (2017). Synthesis and Smo Activity of Some Novel Benzamide Derivatives. Molecules, 23(1), 85. View Source
• [2] Ding, H., et al. (2017). Synthesis and Smo Activity of Some Novel Benzamide Derivatives. Molecules, 23(1), 85. PMC6017536. View Source
• [3] Chen, J. K., Taipale, J., Cooper, M. K., & Beachy, P. A. (2002). Inhibition of Hedgehog signaling by direct binding of cyclopamine to Smoothened. Genes & Development, 16(21), 2743-2748. View Source

3,5-Dimethyl-N-(piperidin-3-yl)benzamide: Research Applications

PDE4-Selective Inhibitor Optimization

Given the observed PDE4D binding activity of the 4-yl isomer (Kd = 79 nM), researchers can utilize 3,5-Dimethyl-N-(piperidin-3-yl)benzamide as a scaffold to explore how the conformational constraint of the 3-yl attachment alters PDE4 isoform selectivity. Comparative SAR studies with the 4-yl analog may reveal opportunities to reduce off-target effects while maintaining potency. [1]

Renin Inhibitor Probe Design

The established activity of 3,5-disubstituted piperidines as renin inhibitors positions this compound as a valuable starting point for developing probes to study the renin-angiotensin system. Researchers can use this scaffold to investigate binding kinetics and optimize pharmacokinetic properties for in vivo hypertension models. [2]

Hedgehog Pathway Modulation in Oncology

The validated Smo antagonism of benzamide-piperidine hybrids supports the use of 3,5-Dimethyl-N-(piperidin-3-yl)benzamide in assays designed to identify novel Hedgehog pathway inhibitors. Its structural features may confer advantages in binding to mutant Smo variants associated with drug resistance in medulloblastoma and basal cell carcinoma. [3]

PI3K Kinase Pathway Probing

Although direct data is limited, the benzamide-piperidine scaffold has been implicated in modulating PI3K isoforms. Researchers may employ this compound as a starting point for developing selective PI3K inhibitors, leveraging the 3-yl geometry to enhance isoform discrimination. [4]

Application

Selection Property

Validation Focus

PDE4 isoform selectivity SAR

Chiral piperidin-3-yl geometry

PDE4D binding kinetics (isomer comparison context)

Renin-angiotensin system probe design

3,5-dimethyl substitution pattern

Renin enzymatic activity assays

Hedgehog pathway inhibitor screening

N-(piperidin-3-yl)benzamide scaffold

Smo receptor binding displacement

PI3K isoform selectivity profiling

3-yl conformational constraint

PI3K isoform activity assays

• [1] BindingDB. (n.d.). BDBM50512766 CHEMBL4436770. Binding affinity to human PDE4D. View Source
• [2] Novartis AG. (2008). 3-Mono-and 3,5-Disubstituted Piperidine Derivatives as Renin Inhibitors. US Patent App. 11/913492. View Source
• [3] Ding, H., et al. (2017). Synthesis and Smo Activity of Some Novel Benzamide Derivatives. Molecules, 23(1), 85. View Source
• [4] BindingDB. (n.d.). BDBM50358204 CHEMBL1922094. Binding affinity to human PI3Kgamma. View Source